Cas no 1204742-76-6 (6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)imidazo[1,2-A]pyridine)

• Product Name: 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)imidazo[1,2-A]pyridine
• CAS No: 1204742-76-6
• MF: C₁₃H₁₇BN₂O₂
• MW: 244.097283124924
• MDL: MFCD13181965
• CID: 1039395
• PubChem ID: 49758472
• Update Time: 2025-06-13

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)imidazo[1,2-A]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine
• 6-(4,4,5,5-Tetramethy1-[1,3,2]dioxaborolan-2-yl)-imidazo[1,2-a]pyridine
• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)H-imidazo[1,2-a]pyridine
• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolon-2-yl)imidazo{1,2,A}Pyridine
• Imidazo[1,2-a]pyridine-6-boronic acic pinacol ester
• IMIDAZO[1,2-A]PYRIDINE-6-BORONIC ACID PINACOL ESTER
• AK104974
• Imidazo[1,2-a]pyridine, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• Imidazo[1,2-a]pyridine-6-boronic acid, pinacol ester
• AMBA00051
• ZXBA000735
• RB2014
• 3555AA
• FCH2810319
• AM62670
• MB12474
• MFCD13181965
• 1204742-76-6
• AKOS015941704
• A892185
• Z2044783847
• CS-W006383
• EN300-6759274
• IMIDAZO[1,2-A]PYRIDIN-6-YLBORONIC ACID PINACOL ESTER
• DA-14463
• SCHEMBL1558046
• DS-4435
• DTXSID50677948
• 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine
• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine, AldrichCPR
• SY023836
• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine;Imidazo[1,2-a]pyridine-6-boronic Acid Pinacol Ester
• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)imidazo[1,2-A]pyridine

• MDL： MFCD13181965
• Inchi： 1S/C13H17BN2O2/c1-12(2)13(3,4)18-14(17-12)10-5-6-11-15-7-8-16(11)9-10/h5-9H,1-4H3
• InChI Key： BKLKKLAXVIBXDW-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=NC=CN3C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 244.13800
• Monoisotopic Mass: 244.1383080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8

Experimental Properties

• PSA: 35.76000
• LogP: 1.63350

Additional information on 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)imidazo[1,2-A]pyridine

Introduction to 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-A]pyridine (CAS No: 1204742-76-6)

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-A]pyridine, identified by the chemical formula CAS No. 1204742-76-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This boronic acid derivative belongs to the imidazopyridine class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a tetramethyl-1,3,2-dioxaborolan moiety at the 2-position of the imidazo[1,2-A]pyridine core, make it a valuable intermediate in synthetic organic chemistry and drug development.

The tetramethyl-1,3,2-dioxaborolan group is a protected boronic acid moiety that is widely used in cross-coupling reactions such as Suzuki-Miyaura coupling. This reaction is pivotal in constructing complex organic molecules and has been extensively employed in the synthesis of biaryl compounds and other pharmacologically relevant structures. The imidazo[1,2-A]pyridine scaffold itself is known for its role in various pharmacological frameworks, including kinase inhibitors and antimicrobial agents. The combination of these structural elements makes 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-A]pyridine a versatile building block for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel imidazopyridine derivatives as potential therapeutic agents. These compounds have shown promise in targeting various diseases, including cancer and infectious disorders. The boronic acid functionality in 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-A]pyridine not only facilitates its use in synthetic methodologies but also opens up possibilities for further derivatization to explore new biological activities. For instance, modifications at the imidazo[1,2-A]pyridine core or the boronic acid group can lead to compounds with enhanced binding affinity or selectivity towards specific biological targets.

The synthesis of 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-A]pyridine typically involves multi-step organic transformations starting from readily available precursors. The introduction of the tetramethyl-1,3,2-dioxaborolan group often requires careful handling to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions are commonly employed to construct the desired carbon-carbon bonds efficiently. The use of protecting groups and deprotection strategies is essential to prevent unwanted side reactions and ensure the integrity of the functional groups throughout the synthetic process.

One of the most compelling aspects of 6-(4，4，5，5-Tetramethyl-l，3，2-dioxaborolan-l-yI)imidazo[l，z-A]pyridine is its utility in drug discovery programs. Researchers have leveraged this compound as a key intermediate in the synthesis of novel inhibitors targeting protein kinases involved in cancer progression. Kinase inhibitors represent a major class of therapeutic agents due to their ability to modulate signaling pathways critical for cell proliferation and survival. By incorporating this boronic acid derivative into drug-like molecules，scientists have been able to develop candidates with improved pharmacokinetic profiles and reduced toxicity.

The pharmaceutical industry has also explored derivatives of imidazopyridines for their antimicrobial properties. Studies have demonstrated that certain modifications at the imidazo[l，z-A]pyridine core can enhance activity against resistant bacterial strains or viral pathogens. The presence of the boronic acid group allows for further functionalization through cross-coupling reactions，enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead structures with promising preclinical activity.

Recent advancements in computational chemistry have further accelerated the development pipeline for compounds like 6-(4，4，5，5-Tetramethyl-l，3，z-dioxaborolan-z-yI)imidazo[l，z-A]pyridine。 Molecular modeling techniques are now routinely used to predict binding interactions between drug candidates and biological targets with high accuracy。 These predictions guide experimental design by highlighting key structural features that contribute to potency and selectivity。 As a result，the synthesis of optimized derivatives can be prioritized based on computational scores rather than empirical trial-and-error。

The role of tetramethyl-l，3，z-dioxaborlan moieties extends beyond pharmaceutical applications; they are also valuable in materials science and catalysis。 For example，these boronic esters serve as ligands in transition metal catalysis ，facilitating various transformations that would otherwise be challenging 。The stability provided by the tetramethyl group ensures that these intermediates remain intact under harsh reaction conditions ，making them ideal for industrial processes 。This versatility underscores why compounds like 6-(4，4 ， 5 ， 5 - Tetramethyl-l ， 3 ， z - dioxaborlan - z - yI ) imidazo [ l ， z - A ] pyridine are indispensable tools in modern chemical research。

In conclusion,6-(4，4 ， 5 ， 5 - Tetramethyl-l ， 3 ， z - dioxaborlan - z - yI ) imidazo [ l ， z - A ] pyridine (CAS No: 120474276 - 6) represents a cornerstone compound in medicinal chemistry with far-reaching implications . Its unique structural attributes enable diverse applications ranging from drug development to advanced catalytic systems . As research continues to uncover new biological functions and synthetic methodologies , this compound will undoubtedly remain at forefront , driving innovation across multiple scientific disciplines .